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Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565 Get Quote

Secbuthylazine: A Technical Guide
An in-depth examination of the chemical properties, toxicological profile, and mechanism of

action of the triazine herbicide, secbuthylazine.

Chemical Identity
Secbuthylazine, a notable member of the triazine class of herbicides, is chemically designated

as (RS)-N²-sec-butyl-6-chloro-N⁴-ethyl-1,3,5-triazine-2,4-diamine according to the International

Union of Pure and Applied Chemistry (IUPAC) nomenclature. This systematic name precisely

describes its molecular structure, featuring a central triazine ring with chloro, ethylamino, and

sec-butylamino substituents.

A variety of synonyms and trade names have been used to identify secbuthylazine in research

and commerce. These include:

2-(sec-butylamino)-4-chloro-6-(ethylamino)-s-triazine

2-aethylamino-4-sek.butylamino-6-chlor-1,3,5-triazin
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Physicochemical and Toxicological Data
A comprehensive understanding of the physicochemical and toxicological properties of

secbuthylazine is essential for its safe handling, effective application, and environmental risk

assessment. The following tables summarize key quantitative data.

Physicochemical Properties
Property Value

Molecular Formula C₉H₁₆ClN₅

Molar Mass 229.71 g/mol

Melting Point 175.5 °C

Density 1.122 g/cm³ at 20 °C

Water Solubility 8.5 mg/L at 20 °C

Vapor Pressure 0.2 mPa at 20 °C

Octanol-Water Partition Coefficient (log Kow) 3.40

pKa 2.0 (very weak base)

Toxicological Data
Endpoint Value Species

Acute Oral LD₅₀ > 3000 mg/kg Rat

96-hour LC₅₀ (Fish) 3.4 mg/L
Rainbow Trout (Oncorhynchus

mykiss)

48-hour EC₅₀ (Aquatic

Invertebrate)
21.2 mg/L Water Flea (Daphnia magna)

72-hour EC₅₀ (Algae) Not specified
Green algae (Selenastrum

capricornutum)

Environmental Fate
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Parameter Value

Soil Half-life (Field) 6.5 to 149 days

Hydrolysis Half-life
73 days (pH 5), 205 days (pH 7), 194 days (pH

9)

Atmospheric Half-life (Photochemical

degradation)
35 hours (estimated)

Experimental Protocols
Analytical Method for Determination in Soil and Water
A validated method for the quantification of secbuthylazine in environmental matrices involves

micellar liquid chromatography. This approach offers a reliable and eco-friendly alternative to

traditional methods.

Sample Preparation:

Water Samples: Water samples can be directly injected into the chromatograph after

filtration.

Soil Samples: Analytes are extracted from soil samples via ultrasonication using the mobile

phase as the extraction solvent. The resulting supernatant is then filtered and ready for

injection.

Chromatographic Conditions:

Column: C18

Mobile Phase: 0.07 M sodium dodecyl sulfate with 6% 1-pentanol, buffered to pH 3.[1]

Flow Rate: 1 mL/min (isocratic)

Detection: UV absorbance at 240 nm.[1]

This method has been validated for selectivity, with detection limits of 0.06 mg/L in water and

0.3 mg/kg in soil.[1]
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Mechanism of Action: Inhibition of Photosystem II
The herbicidal activity of secbuthylazine, like other triazine herbicides, stems from its ability to

disrupt photosynthesis in susceptible plants. Specifically, it acts as a potent inhibitor of

Photosystem II (PSII), a critical protein complex located in the thylakoid membranes of

chloroplasts.

The primary mechanism involves the binding of the secbuthylazine molecule to a specific niche

on the D1 protein, a core component of the PSII reaction center.[2][3] This binding event

physically blocks the binding site of plastoquinone (QB), a mobile electron carrier. By

preventing the association of QB, secbuthylazine effectively halts the photosynthetic electron

transport chain.[4][5] This interruption of electron flow prevents the production of ATP and

NADPH, the energy currency and reducing power essential for carbon fixation and plant

growth. The blockage of the electron transport chain also leads to the formation of reactive

oxygen species, which cause oxidative damage to cellular components, ultimately leading to

plant death.[3]
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Caption: Mechanism of Photosystem II inhibition by secbuthylazine.

Synthesis Pathway
The industrial synthesis of triazine herbicides like secbuthylazine typically starts with cyanuric

chloride. The process involves sequential nucleophilic substitution reactions where the chlorine

atoms on the triazine ring are replaced by different amine groups.
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A general workflow for the synthesis is as follows:

Cyanuric Chloride Production: The precursor, cyanuric chloride, is produced by the reaction

of chlorine gas with hydrogen cyanide.

Condensation Reactions: Cyanuric chloride is then reacted with specific amines in a

stepwise manner to introduce the desired side chains. For secbuthylazine, this would involve

reactions with ethylamine and sec-butylamine.
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Caption: General synthesis workflow for secbuthylazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Determination of diuron, terbuthylazine, and terbutryn in wastewater and soil by micellar
liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Inhibitors of Photosystem II | Herbicides That Act Through Photosynthesis - passel
[passel2.unl.edu]

4. teamchem.co [teamchem.co]

5. www2.lsuagcenter.com [www2.lsuagcenter.com]

To cite this document: BenchChem. [Sebuthylazine IUPAC name and synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166565#sebuthylazine-iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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